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Compound of Interest

Compound Name: Neopentane

Cat. No.: B1206597 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the chemical compound neopentane,

focusing on its Chemical Abstracts Service (CAS) number and a detailed analysis of its safety

data sheet. The information is intended for researchers, scientists, and professionals in drug

development and other scientific fields who handle or may be exposed to this substance.

Chemical Identification
Neopentane, also known as 2,2-dimethylpropane, is a double-branched-chain alkane. Its

unique symmetrical structure influences its physical and chemical properties.

CAS Number: 463-82-1[1][2][3]

This unique numerical identifier is assigned by the Chemical Abstracts Service and is used for

the unambiguous identification of the chemical substance.

Physicochemical Properties
The following table summarizes the key physicochemical properties of neopentane. This data

is crucial for understanding its behavior under various experimental and environmental

conditions.
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Property Value Reference

Molecular Formula C5H12 [2][4]

Molecular Weight 72.15 g/mol [2][4]

Appearance Colorless gas [4]

Odor Mild, gasoline-like [5]

Boiling Point 9.5 °C (49.1 °F) [5]

Melting Point -16.6 °C (2.1 °F)

Flash Point < -7 °C (< 19.4 °F) [5]

Autoignition Temperature 450 °C (842 °F) [5]

Vapor Pressure 1034 mmHg at 21 °C

Vapor Density 2.49 (Air = 1) [5]

Solubility in Water Insoluble [5]

LogP (Octanol-Water Partition

Coefficient)
3.11 [5]

Safety and Hazard Information
Neopentane is classified as a highly flammable gas and can pose several hazards. The

following tables summarize the key safety information extracted from its Safety Data Sheet

(SDS).

Hazard Classification
Hazard Class Category

Flammable Gases 1

Gases Under Pressure Liquefied gas

Simple Asphyxiant
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Exposure Limits
Organization Limit

ACGIH TLV (TWA) 1000 ppm

NFPA 704 Diamond
Health Flammability Instability Special

1 4 0

Note: NFPA 704 ratings are for general guidance and should be used in conjunction with a full

safety assessment.

Experimental Protocols
While specific, detailed experimental protocols for neopentane are proprietary to the testing

agencies, this section outlines the general methodologies for key safety-related experiments

based on standard regulatory guidelines.

Acute Inhalation Toxicity
The acute inhalation toxicity of a substance like neopentane is typically determined using a

standardized protocol, often following OECD or EPA guidelines.

Objective: To determine the concentration of a substance that causes mortality in 50% of a test

population (LC50) following a short-term inhalation exposure.

General Protocol:

Test Animals: Typically, young adult rats of a specific strain are used.

Exposure: Animals are placed in an inhalation chamber and exposed to a specific

concentration of neopentane gas for a set duration, usually 4 hours.

Observation: Following exposure, the animals are observed for a period of 14 days for any

signs of toxicity, including changes in behavior, body weight, and mortality.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1206597?utm_src=pdf-body
https://www.benchchem.com/product/b1206597?utm_src=pdf-body
https://www.benchchem.com/product/b1206597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Necropsy: At the end of the observation period, all animals are euthanized and a gross

necropsy is performed to identify any target organs of toxicity.

Data Analysis: The LC50 value is calculated using statistical methods.

Flammability Testing
The flammability limits of a gas are determined to understand the concentration range in which

it can ignite in the presence of an ignition source.

Objective: To determine the lower and upper flammability limits (LFL and UFL) of neopentane
in air.

General Protocol:

Apparatus: A closed cylindrical vessel equipped with an ignition source (e.g., a spark plug)

and a pressure sensor is used.

Gas Mixture Preparation: A known concentration of neopentane in the air is introduced into

the vessel.

Ignition: The ignition source is activated.

Observation: The pressure rise within the vessel is measured. A significant pressure rise

indicates that combustion has occurred.

Data Analysis: The test is repeated with different concentrations of neopentane to determine

the lowest concentration (LFL) and the highest concentration (UFL) at which ignition occurs.

Visualizations
The following diagrams illustrate key concepts related to the safety and evaluation of

neopentane.
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General Workflow for Chemical Safety Evaluation
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Caption: A flowchart illustrating the general workflow for evaluating the safety of a chemical

substance.
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Caption: A simplified diagram showing potential cellular responses to a toxic substance.

Conclusion
This technical guide provides essential information regarding the CAS number and safety data

for neopentane. A thorough understanding of its physicochemical properties and potential

hazards is critical for its safe handling in a research and development setting. The provided

general experimental protocols and workflow diagrams offer a framework for the safety
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assessment of this and other chemical substances. Researchers and professionals are advised

to always consult the most current and complete Safety Data Sheet provided by the supplier

before handling neopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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